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These application notes provide a comprehensive guide to designing and conducting
experiments to evaluate the efficacy of avilamycin in broiler chickens. The protocols detailed
below are intended to serve as a foundation for developing robust studies to assess the impact
of avilamycin on broiler performance and gut health, particularly in the context of controlling
necrotic enteritis.

Introduction

Avilamycin is an orthosomycin antibiotic used as a feed additive in the poultry industry to
promote growth and improve feed efficiency.[1][2] Its primary mechanism of action is the
inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit, which is
particularly effective against Gram-positive bacteria such as Clostridium perfringens, the
causative agent of necrotic enteritis.[1][2][3][4] By modulating the gut microbiota, avilamycin
helps to create a healthier intestinal environment, leading to improved nutrient absorption and
overall performance in broilers.[1] These protocols outline the experimental design for both
general performance evaluation and specific disease challenge models.

Key Performance Indicators

The efficacy of avilamycin is typically assessed by measuring several key performance
indicators:
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» Weight Gain: Average daily gain (ADG) and final body weight are crucial metrics for growth
promotion.[5][6][7]

o Feed Conversion Ratio (FCR): This measures the efficiency with which broilers convert feed
into biomass.[5][6][7]

o Mortality Rate: Particularly relevant in disease challenge studies.[5][7]

« Intestinal Lesion Scores: Used to quantify the severity of gut pathology in necrotic enteritis
challenge studies.[5][7][8]

e Microbiota Analysis: Assessing changes in the composition and diversity of the gut
microbiome.[1][9][10]

Experimental Protocols
Protocol 1: Broiler Performance Trial

Objective: To evaluate the effect of avilamycin on the growth performance of broiler chickens
under standard rearing conditions.

Materials:

Day-old broiler chicks

Floor pens with appropriate bedding

Feeders and waterers

Basal diet (formulated to meet nutritional requirements)

Avilamycin premix

Calibrated scale for weighing birds and feed

Procedure:

e Animal Husbandry:
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[e]

Randomly allocate day-old broiler chicks to different dietary treatment groups, with multiple
replicate pens per treatment.[1]

o House the birds in floor pens with fresh bedding material.[1]
o Provide feed and water ad libitum.[1]

o Maintain and monitor environmental conditions such as temperature and lighting
according to standard broiler management guidelines.[1]

» Dietary Treatments:
o Control Group: Receives the basal diet with no avilamycin supplementation.[1]

o Treatment Group(s): Receive the basal diet supplemented with avilamycin at specified
concentrations (e.g., 10 ppm, 15 ppm, 30 ppm).[5][6]

o Thoroughly mix the avilamycin premix into the feed to ensure uniform distribution. For
example, to achieve a 100 ppm concentration, mix 100 grams of Avilamycin 10% premix
per 1000 kg of feed.[11]

¢ Data Collection:

o Record body weight and feed intake for each pen at regular intervals (e.g., weekly) to
calculate body weight gain, feed intake, and FCR.[1]

o Monitor and record mortality daily.[1]
o The trial duration is typically around 35-45 days.[5][6]
 Statistical Analysis:

o Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to
determine the significance of any differences between the treatment groups.

Protocol 2: Necrotic Enteritis (NE) Challenge Model
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Objective: To assess the efficacy of avilamycin in preventing mortality and reducing intestinal
lesions associated with Clostridium perfringens-induced necrotic enteritis.

Materials:

Day-old broiler chicks

» Floor pens with appropriate bedding

o Feeders and waterers

o Basal diet

e Avilamycin premix

o Eimeria species (e.g., Eimeria maxima) for predisposing birds to NE

 Virulent, NetB toxin-producing strain of Clostridium perfringens

e Oral gavage tubes

Procedure:

o Experimental Design:

o Arandomized complete block design is often used.[5]

o Treatment groups typically include:

Group 1: Non-medicated, Non-challenged

Group 2: Non-medicated, Challenged

Group 3: Avilamycin-medicated, Challenged (e.g., 15 ppm)[5]

Group 4: Avilamycin-medicated, Challenged (e.g., 30 ppm)[5]

e Animal Husbandry and Diet:
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o Follow the same procedures as in the Broiler Performance Trial.

o Administer avilamycin in the feed starting from day 7 to day 30.[5][12]

e Challenge Procedure:

o On day 14, induce coccidiosis by oral gavage with Eimeria maxima oocysts (e.g., 5 x 10"3
oocysts per bird) to predispose the birds to NE.[8]

o Ondays 19, 20, and 21, challenge the birds with an oral gavage of a broth culture of a
NetB positive Clostridium perfringens strain (e.g., 1 x 108 CFU/bird).[8]

¢ Data Collection:

[¢]

Monitor and record NE-related mortality daily from the day of challenge.[5]

[¢]

On a specified day post-challenge (e.g., day 21 or day 23), euthanize a subset of birds
from each pen to score intestinal lesions.[5][8] Lesions are typically scored on a scale of 0
to 3 or 4, where 0 is normal and higher scores indicate increasing severity of necrosis.

[¢]

Collect performance data (body weight, feed intake, FCR) as described in the
performance trial protocol.[5]

[¢]

lleal digesta can be collected for Clostridium perfringens enumeration.[5]
 Statistical Analysis:

o Analyze lesion scores, mortality rates, and performance data using appropriate statistical
tests to compare the different treatment groups.

Data Presentation

The following tables summarize quantitative data from representative studies on the efficacy of
avilamycin.

Table 1: Effect of Avilamycin on Broiler Performance in a Necrotic Enteritis Challenge Study[3]
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Feed
Final Body Average . NE-Related

Treatment ] . ] Conversion ]

Dose (ppm) Weight (Day Daily Gain ( . Mortality
Group 35) () Iday) Ratio (Day Rate (%)

a ate (%
9 glaay 0-35)

Non-
medicated,

0 2250 64.3 1.65 0.0
Non-
challenged
Non-
medicated, 0 2050 58.6 1.80 15.0
Challenged
Avilamycin,

15 2230 63.7 1.62 7.53
Challenged
Avilamycin,

30 2240 64.0 1.61 3.02
Challenged

Table 2: Comparative Performance of Avilamycin and Other Antibiotic Growth Promoters in

Broilers[3]

Treatment Group

Dose ( g/ton)

Weight Gain (g)

Feed Conversion

Ratio
Control 0 2050 1.85
Avilamycin 10 2150 1.75
Zinc Bacitracin 55 2080 1.82
Enramycin 10 2090 1.81
Virginiamycin 16.5 2130 1.78
Visualizations
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Caption: Experimental workflow for an avilamycin efficacy study in broilers.
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Caption: Mechanism of action of avilamycin in the broiler gut.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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